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Compound of Interest

Compound Name: Raclopride

Cat. No.: B1662589 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Raclopride. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)
When handling Raclopride, a comprehensive suite of personal protective equipment is

mandatory to prevent exposure. The required PPE varies based on the specific task being

performed.
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Task Required Personal Protective Equipment

Handling Solid Compound

Chemical-resistant gloves (powder-free

recommended), safety glasses with side shields

or goggles, lab coat, and an N95 dust mask to

prevent inhalation of fine particles.[1]

Preparing Solutions

Double chemical-resistant gloves, a fluid-

resistant gown, and safety goggles.[1][2] If there

is a splash risk, a full-face shield should be worn

in addition to goggles.[2]

General Laboratory Use

Chemical-resistant gloves, lab coat, and eye

protection. Work should be conducted in a well-

ventilated area or under a chemical fume hood.

It is recommended to use powder-free gloves to avoid contamination of the work area. Gloves

should be changed regularly, approximately every 30 to 60 minutes, or immediately if they

become contaminated.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure that a safety shower and an eyewash station are readily accessible before beginning

any work.

All handling of Raclopride powder should be performed in a well-ventilated area with

appropriate exhaust ventilation, such as a chemical fume hood, to minimize the risk of

inhalation.

Avoid the formation of dust and aerosols during handling.

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.
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Avoid direct contact with the skin, eyes, and clothing.

After handling, wash hands thoroughly with soap and water.

3. Storage:

Store Raclopride in a tightly sealed container in a cool, dry, and well-ventilated location.

Recommended storage temperatures can range from 2-8°C to -20°C, so consult the

supplier's specific instructions.

Keep it segregated from incompatible materials and foodstuff containers.

Emergency and First Aid Protocols
Exposure Route First Aid Procedure

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.

Seek immediate medical attention.

Skin Contact

Remove any contaminated clothing and

thoroughly wash the affected skin with soap and

plenty of water. If irritation persists, consult a

physician.

Inhalation

Move the individual to an area with fresh air. If

breathing becomes difficult, provide respiratory

support and seek immediate medical help.

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.

Disposal Plan
Chemical Waste: Dispose of Raclopride and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. Waste should be collected
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in suitable, closed containers clearly labeled for chemical disposal.

Contaminated Materials: Any PPE or lab supplies (e.g., pipette tips, tubes) that come into

contact with Raclopride should be treated as chemical waste and disposed of accordingly.

Environmental Precautions: Prevent the substance from entering drains or waterways.

Quantitative Safety and Chemical Data
The following table summarizes key quantitative data for Raclopride.

Parameter Value Reference

Molecular Weight 347.24 g/mol

Storage Temperature 2-8°C or -20°C

Solubility (DMSO) 34.72 - 69 mg/mL

Solubility (Ethanol) 8.68 mg/mL

Acute Toxicity (TDLO - Rat,

Intraperitoneal)
0.05 mg/kg

Acute Toxicity (TDLO - Rat,

Subcutaneous)
1 mg/kg

Acute Toxicity (TDLO - Mouse,

Intraperitoneal)
0.5 mg/kg

Acute Toxicity (TDLO - Mouse,

Subcutaneous)
0.63 mg/kg

Workflow for Handling Raclopride

Preparation Handling Experimentation Disposal

Don Appropriate PPE Prepare Ventilated Workspace Weigh Solid Raclopride Prepare Solution Conduct Experiment Decontaminate Workspace Dispose of Waste Doff PPE
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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